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Introduction: The Unique Role of the Nitrosyl Ligand
in Ruthenium Catalysis

Ruthenium complexes have long been at the forefront of homogeneous catalysis, particularly in
hydrogenation and transfer hydrogenation reactions. The introduction of a nitrosyl (NO) ligand
to the ruthenium center imparts unique and highly beneficial electronic and structural

properties. The nitrosyl ligand is a strong 1t-acceptor, which significantly influences the
electrophilicity of the metal center.[1][2] This, combined with its potential non-innocent
electronic behavior and excellent stability, makes ruthenium nitrosyl complexes a compelling
class of catalysts.[2][3][4]

When integrated into a robust coordination sphere, such as those provided by pincer ligands,
the resulting complexes are not only extraordinarily stable and tunable but also demonstrate
exceptional catalytic activity.[1][5] This guide provides an in-depth exploration of modern
ruthenium nitrosyl complexes, focusing on their application in the transfer hydrogenation of
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carbonyl compounds and the hydrogenation of CO2, offering detailed protocols and
mechanistic insights for researchers in catalysis and drug development.

Section 1: Pincer-Type Ruthenium Nitrosyls for
Transfer Hydrogenation

The synergy between a tridentate pincer ligand and a nitrosyl group on a ruthenium core has
led to a new family of highly active and bench-stable pre-catalysts. Pincer ligands, such as the
PNP-type ((R2PCH2CH2)2NH), enforce a stable, well-defined coordination geometry around the
metal, preventing catalyst decomposition while allowing for facile substrate interaction.[3][5]

Catalyst Synthesis and Characterization

A novel family of ruthenium PNP nitrosyl complex salts, represented as [Ru(PNP)(Cl)2(NO)]X
(where X can be ClI, BF4, BPhas, PFs), has been synthesized and characterized.[1][3][4] The
synthesis is a robust process, allowing for variation of the counter-anion (X) to tune the
catalyst's solubility and properties.

General Synthesis Workflow for [Ru(PNP)(Cl)2(NO)]X

PNP Ligand Nitric Oxide Source Salt Metathesis
((iPr2PCH2CHz)2NH) (e.g., NaNO2/H*) (e.g., NaBFs, KPFe)
Target Catalyst

Reaction with Anion Exchange [Ru(PNP)(CI)2(NO)]X

Ligand Nitrosylation
-
L »
-Ruclz-tzO »| [RuNP)CI]

Click to download full resolution via product page

Caption: Workflow for synthesizing pincer-nitrosyl ruthenium catalysts.

Application: Transfer Hydrogenation of Ketones

Ruthenium nitrosyl pincer complexes exhibit remarkable activity in the transfer hydrogenation
of ketones using isopropanol as both the solvent and hydrogen source. At elevated
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temperatures (90 °C), these catalysts can achieve nearly quantitative conversion in as little as
five minutes, a performance level comparable to well-established commercial catalysts like Ru-
MACHO derivatives.[3][4][5]

The choice of counter-anion plays a crucial role at lower temperatures. At 35 °C, complexes
with CI~ (Ru-1) and BFa~ (Ru-2) anions show higher efficiency than those with BPha~ (Ru-3) or
PFe~ (Ru-4), a difference attributed to their superior solubility in isopropanol.[3][4][5]

Table 1: Performance in Transfer Hydrogenation of Acetophenone (1a)

Conversion

Entry Catalyst Temp. (°C) Time (h) (%) Source
(V]

1 Ru-1 (X=CIl) 25 18 90 [5]

2 Ru-1 (X=Cl) 90 15 >95 [5]

3 Ru-2 (X=BF4) 35 4 ~60 [3]

| 4] Ru-2 (X=BF4) | 90 | 0.08 (5 min) | >99 |[1][3] |

Protocol 1: General Procedure for Transfer
Hydrogenation of Ketones

Objective: To reduce a ketone substrate to its corresponding secondary alcohol using a Ru-
PNP-NO catalyst.

Materials:

e Ruthenium catalyst (e.g., Ru-1 [Ru(PNP)(CI)2(NO)]CI or Ru-2 [Ru(PNP)(CI)2(NO)]|BF4) (0.1-
0.5 mol%)

» Ketone substrate (1.0 mmol)
o Base: Potassium tert-butoxide (KOtBu) or Potassium hydroxide (KOH) (10-20 mol%)

e Anhydrous isopropanol (iPrOH) (3-5 mL)
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« Inert atmosphere glovebox or Schlenk line
« Reaction vial or flask with a magnetic stir bar
o Heating plate or oil bath

Procedure:

Preparation: In an inert atmosphere glovebox, add the ruthenium catalyst (e.g., 0.005 mmol
for 0.5 mol%) and the base (e.g., 0.1 mmol) to a dry reaction vial containing a stir bar.

» Reagent Addition: Add the ketone substrate (1.0 mmol) to the vial, followed by anhydrous
isopropanol (3 mL).

» Reaction Setup: Seal the vial tightly. If using a Schlenk flask, evacuate and backfill with
argon or nitrogen three times.

e Reaction Conditions:

o For High-Speed Conversion: Place the vial in a preheated oil bath at 90 °C and stir
vigorously. Monitor the reaction by TLC or GC-MS. Full conversion is often achieved within
5-30 minutes.[1][5]

o For Mild Conditions: Stir the reaction mixture at 35 °C. Longer reaction times (4-18 hours)
may be required.[5]

o Workup and Analysis:
o After cooling to room temperature, quench the reaction by adding a few drops of water.

o Dilute the mixture with an organic solvent (e.g., ethyl acetate) and pass it through a short
plug of silica gel to remove the catalyst and base.

o Concentrate the filtrate under reduced pressure.

o Analyze the crude product by *H NMR or GC to determine conversion and purify by
column chromatography if necessary.
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Application: Transfer Hydrogenation of Aldehydes

Interestingly, the transfer hydrogenation of aldehydes using these same catalysts requires
more forcing conditions. Full conversion of aldehyde substrates typically necessitates higher
temperatures (70 °C) and significantly longer reaction times (e.g., 7 hours) compared to
ketones.[1][3]

Crucially, competition experiments reveal that the presence of an aldehyde suppresses the
hydrogenation of a ketone.[1][3] This strongly suggests that aldehydes and ketones are
reduced via two distinct mechanistic pathways, with the aldehyde likely coordinating more
strongly to the active catalytic species.[1]

-

Conceptual Mechanistic Divergence
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Caption: Aldehydes and ketones likely follow different catalytic pathways.

Protocol 2: General Procedure for Transfer
Hydrogenation of Aldehydes

Objective: To reduce an aldehyde substrate to its corresponding primary alcohol.

Procedure:

Follow steps 1-3 from Protocol 1.

Reaction Conditions: Place the sealed reaction vial in a preheated oil bath at 70 °C and stir
vigorously.

Monitoring: Monitor the reaction over a longer period, typically 7-18 hours, to reach full
conversion.[1]

Workup: The workup and analysis procedure is identical to that described in Protocol 1.

Section 2: COz2 Hydrogenation and Formic Acid
Dehydrogenation

The same family of Ru-PNP-nitrosyl complexes has proven to be highly competent for the
reversible hydrogenation of carbon dioxide to formic acid (FA), a key process for chemical
hydrogen storage and CO: valorization.[6][7]

Application Note: A Reversible System for Hydrogen
Storage

These bench-stable catalysts operate efficiently at low temperatures (30 °C) in weakly basic
ionic liquids like EMIM OAc.[6][8] The system demonstrates high turnover numbers (TONs up
to 1305) for CO2 hydrogenation.[7] Remarkably, the same catalyst is also effective for the
reverse reaction—the dehydrogenation of formic acid back to CO2z and H>—at 95 °C.[8] This
catalytic duality makes the system suitable for hydrogen storage/release cycles, with
demonstrated stability for up to 10 consecutive cycles.[6][8]
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Table 2: Performance in Reversible CO2 Hydrogenation

Reaction Catalyst Temp. (°C) Time (h) Result Source
CO2

Ru-2 Up to 94%
Hydrogenat 30 18 [6]
. (X=BFa4) FA/IL
ion

| FA Dehydrogenation | Ru-2 (X=BFa4) | 95 | 3 | >95% Conversion |[8] |

Protocol 3: Procedure for CO2 Hydrogenation to Formic
Acid

Objective: To catalytically convert CO2 and Hz into formic acid in an ionic liquid medium.

Materials:

Ruthenium catalyst (e.g., Ru-2 [Ru(PNP)(CI)2(NO)]BFa4) (0.05-0.3 mol%)

lonic Liquid (IL), e.g., 1-ethyl-3-methylimidazolium acetate (EMIM OAc) (1 mL)

High-pressure autoclave or reactor equipped with a magnetic stir bar, gas inlet, and pressure
gauge

CO:2z gas (high purity)

Hz gas (high purity)
Procedure:

e Reactor Setup: Place the ruthenium catalyst (e.g., 0.004 mmol) and the ionic liquid (1 mL)
into the high-pressure reactor inside a glovebox.

e Sealing and Purging: Seal the reactor, remove it from the glovebox, and connect it to a gas
manifold. Purge the reactor several times with low-pressure Hz to remove air.

e Pressurization: Charge the reactor with COz (e.g., 10 bar) followed by Hz (e.g., 20 bar).
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e Reaction: Place the reactor on a stirring plate at 30 °C. Stir the reaction mixture for 18 hours.

[6]
o Depressurization and Analysis:

o After the reaction, cool the reactor in an ice bath before slowly and carefully venting the
excess gas in a fume hood.

o Open the reactor and take an aliquot of the ionic liquid solution.

o Determine the concentration of formic acid produced (mol % FA/IL) using *H NMR
spectroscopy with a suitable internal standard.[6][7]

Conclusion

Ruthenium nitrosyl complexes, particularly those featuring pincer ligand architecture, are
robust, versatile, and highly active catalysts for hydrogenation reactions. Their bench-stable
nature makes them accessible for a wide range of applications. The distinct reactivity profiles
for different substrates, such as ketones versus aldehydes, underscore the importance of
understanding the underlying mechanistic pathways to optimize reaction conditions.
Furthermore, their demonstrated efficacy in the reversible hydrogenation of CO2 opens
promising avenues for their use in sustainable energy and chemical synthesis cycles. The
protocols outlined in this guide provide a solid foundation for researchers to explore and exploit
the unique catalytic potential of these advanced ruthenium complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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